Cas no 28242-04-8 (Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-)

Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]- structure
28242-04-8 structure
Product Name:Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-
CAS No:28242-04-8
MF:C13H17NO6S
MW:315.34218287468
CID:237726
PubChem ID:71356200
Update Time:2025-04-19

Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-
    • 4-[2-carboxyethyl(propyl)sulfamoyl]benzoic acid
    • 4-[(2-Carboxyethyl)(propyl)sulfamoyl]benzoic acid
    • DTXSID70780347
    • 28242-04-8
    • SCHEMBL23787606
    • 4-(N-propyl-N-2-carboxyethylsulfamoyl)benzoic acid
    • Inchi: 1S/C13H17NO6S/c1-2-8-14(9-7-12(15)16)21(19,20)11-5-3-10(4-6-11)13(17)18/h3-6H,2,7-9H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: CMRYSTNATWZUAD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=CC=1)(N(CCC(=O)O)CCC)(=O)=O

Computed Properties

  • Exact Mass: 315.07765844g/mol
  • Monoisotopic Mass: 315.07765844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 120Ų
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